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Compound of Interest

Compound Name: Donasine

Cat. No.: B12381542

Donidalorsen is a novel ligand-conjugated antisense medication developed to prevent attacks
of hereditary angioedema (HAE).[1] HAE is a rare genetic disorder characterized by recurrent
episodes of severe swelling (angioedema).

Molecular Target and Mechanism of Action

The primary molecular target of Donidalorsen is prekallikrein (PKK).[1] Donidalorsen is
designed to reduce the production of PKK protein.

Signaling Pathway:

The kallikrein-kinin system is central to the pathophysiology of HAE. In patients with HAE,
excessive production of bradykinin, a potent vasodilator, leads to increased vascular
permeability and subsequent angioedema attacks. Prekallikrein is the precursor to plasma
kallikrein, a key enzyme in the generation of bradykinin.

By targeting the mRNA of prekallikrein, Donidalorsen inhibits its translation into protein, thereby
reducing the levels of circulating prekallikrein. This, in turn, leads to decreased plasma
kallikrein activity and a reduction in bradykinin production, ultimately preventing HAE attacks.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b12381542?utm_src=pdf-interest
https://www.appliedclinicaltrialsonline.com/view/donidalorsen-prophylactic-treatment-hereditary-angioedema
https://www.appliedclinicaltrialsonline.com/view/donidalorsen-prophylactic-treatment-hereditary-angioedema
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Donidalorsen Intervention HAE Pathophysiology

Prekallikrein mRNA Plasma Kallikrein

Binds to & Inhibits Translation

Activation

Generation

Induces

| Prekallikrein mRNA [F-======-| Prekallikrein (PKK) Angioedema

Bradykinin

Patient Population
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b12381542?utm_src=pdf-body-img
https://www.benchchem.com/product/b12381542?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

» 1. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]

 To cite this document: BenchChem. [Donidalorsen: A Novel Antisense Medication for
Hereditary Angioedema]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381542#identifying-the-molecular-targets-of-
donasine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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